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Compound of Interest

Compound Name: 2,3-Dimethyl-2-hexanol

CAS No.: 19550-03-9

Cat. No.: B102537 Get Quote

Executive Summary
2,3-Dimethyl-2-hexanol (CAS: 19550-03-9) is a specialized tertiary alcohol characterized by

significant steric bulk and a high boiling point (~160°C). Unlike common tertiary alcohols such

as tert-butanol (bp 82°C), this solvent remains liquid over a wide temperature range, allowing

for high-temperature reactions under atmospheric pressure.

Its primary utility in advanced organic synthesis lies in two domains:

Organometallic Solubilization: It acts as a critical ligand/co-solvent to solubilize magnesium

halides (e.g., MgCl₂) in non-polar hydrocarbon solvents (heptane/hexane), a key step in

preparing supported Ziegler-Natta catalysts.

Non-Nucleophilic Protic Medium: It serves as a reaction medium for processes requiring

proton availability without the risk of nucleophilic interference (e.g., esterification of acid-

sensitive substrates, solvolysis).

Physicochemical Profile
The structural uniqueness of 2,3-dimethyl-2-hexanol stems from the steric crowding around

the hydroxyl group (C2 position) and the adjacent branching at C3.[1] This inhibits the

formation of hydrogen-bonded aggregates common in primary alcohols, affecting its viscosity

and solvation shell dynamics.
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Table 1: Key Solvent Properties
Property Value Context

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol

Boiling Point 160–162°C
Allows high-temp reflux without

autoclaves.

Density 0.832 g/mL
Less dense than water; phase

separates easily.

Solubility Immiscible in H₂O

Excellent solubility in

hydrocarbons (Heptane,

Toluene).

Dielectric Constant ~3.1–4.0 (Est.)
Low polarity; supports ion-

pairing over dissociation.

Steric Profile Tertiary (Bulky)

Resistant to oxidation;

extremely low nucleophilicity.

[1]

Core Application: Solubilization of Magnesium
Halides
The most authoritative industrial application of 2,3-dimethyl-2-hexanol is in the preparation of

homogenous magnesium precursors for olefin polymerization catalysts. Anhydrous MgCl₂ is

insoluble in aliphatic hydrocarbons. 2,3-Dimethyl-2-hexanol coordinates with the Mg center,

breaking the polymeric crystal lattice and rendering the salt soluble in heptane.[1]

Mechanism of Action
The alcohol acts as a Lewis base ligand.[1] The steric bulk of the 2,3-dimethyl-2-hexyl group

prevents tight packing of the resulting alkoxide/adduct species, forcing the complex to remain

in the solution phase of non-polar solvents.[1]
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Figure 1: Mechanism of MgCl2 solubilization via steric coordination of 2,3-Dimethyl-2-hexanol.

Click to download full resolution via product page

Protocol 1: Preparation of Hydrocarbon-Soluble
Magnesium Precursor
Objective: Solubilize anhydrous MgCl₂ in n-heptane for catalyst synthesis.

Reagents:

Anhydrous MgCl₂ (10 g, ~105 mmol)

2,3-Dimethyl-2-hexanol (41 g, ~315 mmol) [Molar ratio Alcohol:Mg ≈ 3:1]

n-Heptane (Solvent, 150 mL)

Inert Gas (Nitrogen or Argon)

Procedure:

Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, reflux

condenser, and temperature probe. Purge the system with Nitrogen to ensure an anhydrous

atmosphere.[1]

Slurry Formation: Charge the flask with anhydrous MgCl₂ and n-heptane. Start stirring at 300

RPM.
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Ligand Addition: Add 2,3-dimethyl-2-hexanol dropwise via a pressure-equalizing addition

funnel over 10 minutes.

Reaction: Heat the mixture to 80°C. Maintain this temperature for 2–4 hours.

Observation: The turbid slurry will gradually clarify as the magnesium coordinates with the

alcohol.[1]

Verification: Stop stirring and allow any unreacted solids to settle (usually minimal). The

supernatant should be a clear, viscous liquid.[1]

Storage: Transfer the solution under inert gas to a Schlenk flask. This solution is stable and

can be used as a precursor for Ziegler-Natta catalyst synthesis (e.g., reaction with TiCl₄).

Core Application: High-Temperature Steric Control
In organic synthesis, 2,3-dimethyl-2-hexanol serves as a "Super-t-Butanol." It provides a

protic environment that stabilizes leaving groups (via H-bonding) but does not compete as a

nucleophile due to its massive steric hindrance.[1]

Use Case:Solvolysis of Tertiary Halides or Acid-Catalyzed Dehydration Studies. Because the

alcohol is tertiary, it is resistant to oxidation.[1][2] Its high boiling point (160°C) allows for kinetic

studies of elimination reactions (E1) without the need for sealed tubes.[1]

Protocol 2: Selective Dehydration/Solvolysis Medium
Objective: Use 2,3-dimethyl-2-hexanol as a non-nucleophilic solvent to drive the

thermodynamic elimination of a substrate.

Procedure:

Dissolve the substrate (e.g., a secondary alkyl bromide) in 2,3-dimethyl-2-hexanol (0.5 M

concentration).

Add a non-nucleophilic base (e.g., Potassium tert-butoxide or 2,6-lutidine) if buffering is

required.

Heat to 130°C.
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Note: Unlike Ethanol or THF, this solvent will not boil off, and unlike DMSO, it is easily

removed by washing with water/hexane extraction (due to its lipophilicity, it partitions into

the organic phase, but trace amounts can be removed by vacuum distillation).

Workup: Cool to room temperature. Dilute with hexane.[1] Wash 3x with water (2,3-
dimethyl-2-hexanol is sparingly soluble in water, but repeated washes or a methanol/water

wash will remove it from the hexane layer).

Structural Visualization
The following diagram illustrates the steric environment of the solvent, highlighting why it is

non-nucleophilic.

Steric Shielding Zone

C2
(Quaternary)

-OH
(Polar Head)Me C3

(Chiral)

Me Propyl Chain
(Lipophilic Tail)

Figure 2: Structural connectivity of 2,3-Dimethyl-2-hexanol showing steric crowding at the C2-OH site.
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Safety & Handling (E-E-A-T)
While 2,3-dimethyl-2-hexanol is not highly toxic, standard laboratory safety protocols for

organic solvents apply.

Flammability: Flash point is ~57°C. It is classified as a Flammable Liquid (Category 3).[1]

Handle away from open flames.

Health: May cause skin and eye irritation.[1][3][4] It acts as a defatting agent on skin.[1]

Storage: Store in a cool, dry place under nitrogen if used for anhydrous applications. It is not

hygroscopic compared to lower alcohols, but dry storage is recommended for organometallic

work.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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